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Solubility of Calcium Hypochlorite: A Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of calcium

hypochlorite in various solvents. This document is intended to be a valuable resource for

researchers, scientists, and professionals in drug development who require detailed

information on the handling and properties of this compound.

Introduction
Calcium hypochlorite, with the chemical formula Ca(OCl)₂, is a widely utilized inorganic

compound, primarily known for its strong oxidizing properties. It is the main active ingredient in

commercial products such as bleaching powder and chlorine powder.[1][2] Its utility as a

disinfectant for water treatment and a bleaching agent is well-established.[1][2] Understanding

its solubility is critical for its effective and safe application in various scientific and industrial

contexts. Commercial bleaching powder is not pure calcium hypochlorite but a mixture that also

contains calcium hydroxide, calcium chloride, and water.[2][3][4]

Physicochemical Properties
Appearance: White or grayish-white solid, typically in granular or tablet form.[1][5]
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Odor: Strong smell of chlorine due to slow decomposition in the presence of moisture.[1][2]

Stability: As a solid, it is relatively stable.[1] Aqueous solutions are subject to decomposition,

which is influenced by factors such as concentration, pH, temperature, and light.[6]

Solubility Data
The solubility of calcium hypochlorite is significantly influenced by the solvent and temperature.

Aqueous Solubility
Calcium hypochlorite is fairly soluble in water.[7] The dissolution process involves the

dissociation of the ionic compound into calcium ions (Ca²⁺) and hypochlorite ions (OCl⁻).[7]

Table 1: Solubility of Calcium Hypochlorite in Water

Temperature (°C) Solubility ( g/100 mL) Notes

20 20
Decomposes upon dissolution.

[8]

25 21.4
Also reported as 21 g/100 mL.

[6][7][9][10][11]

The solubility of calcium hypochlorite in water increases with higher temperatures.[12][13]

However, it is important to note that at elevated temperatures, the rate of hydrolysis may also

increase, potentially affecting its stability and solubility.[13] It is also observed that calcium

hypochlorite is less soluble in hard water compared to soft or medium-hard water due to the

presence of other ions.[7][11]

Solubility in Organic Solvents
Direct solubility data for calcium hypochlorite in many organic solvents is scarce due to its high

reactivity.

Table 2: Solubility and Reactivity of Calcium Hypochlorite in Various Organic Solvents
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Solvent Solubility/Reactivity

Ethanol Insoluble; reacts with the solvent.[6][7][9]

Other Alcohols
Reacts, potentially with ignition or explosion.[10]

[14]

Acetone
Reacts, can be used in the haloform reaction to

produce chloroform.[15]

Glycerol
Reacts, can lead to spontaneous combustion.

[16][17]

Acetic Acid Reacts to produce chlorine gas.[18]

Chloroform
Used as a product of the haloform reaction with

acetone, not as a solvent.[15]

Caution: Due to its strong oxidizing nature, calcium hypochlorite can react vigorously and

sometimes explosively with organic compounds.[6][14] Extreme care must be taken when

considering its use with any organic solvent.

Experimental Protocols
General Protocol for Determining Aqueous Solubility
This protocol is a general guideline for determining the solubility of calcium hypochlorite in

water at a specific temperature.

Materials:

Calcium hypochlorite

Distilled or deionized water

Constant temperature water bath

Stirring apparatus (magnetic stirrer and stir bar)

Filtration apparatus (e.g., vacuum filtration with a Büchner funnel and filter paper)
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Analytical balance

Drying oven

Standard laboratory glassware (beakers, flasks, graduated cylinders)

Methodology:

Temperature Control: Set the water bath to the desired temperature and allow it to

equilibrate.

Saturation: Add an excess amount of calcium hypochlorite to a known volume of distilled

water in a flask.

Equilibration: Place the flask in the constant temperature water bath and stir the mixture

vigorously for a sufficient amount of time to ensure equilibrium is reached (e.g., 24 hours).

Filtration: Once equilibrium is achieved, allow the undissolved solid to settle. Carefully filter

the saturated solution to remove any excess solid. It is crucial to maintain the temperature

during filtration to prevent precipitation or further dissolution.

Sample Weighing: Accurately weigh a portion of the clear, saturated filtrate.

Drying: Place the weighed sample in a drying oven at a temperature that will evaporate the

water without decomposing the calcium hypochlorite (e.g., below 100°C). Dry to a constant

weight.

Calculation: The solubility can be calculated from the mass of the dried calcium hypochlorite

and the initial mass of the saturated solution.

Assay for Available Chlorine Content
The concentration of active chlorine in a calcium hypochlorite solution can be determined by

iodometric titration.

Principle:
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Calcium hypochlorite reacts with potassium iodide in an acidic medium to liberate iodine. The

liberated iodine is then titrated with a standard solution of sodium thiosulfate using starch as an

indicator.

Reactions:

Ca(OCl)₂ + 4H⁺ + 4I⁻ → Ca²⁺ + 2Cl⁻ + 2I₂ + 2H₂O

I₂ + 2S₂O₃²⁻ → 2I⁻ + S₄O₆²⁻

Procedure:

Accurately weigh a sample of the calcium hypochlorite solution.

In a flask, add an excess of potassium iodide solution and acidify with acetic acid.[18]

Immediately titrate the liberated iodine with a standardized sodium thiosulfate solution.[18]

When the solution turns pale yellow, add a few drops of starch indicator. The solution will turn

blue.

Continue the titration until the blue color disappears.[18]

The concentration of available chlorine can be calculated from the volume of sodium

thiosulfate solution used.
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Figure 1: Experimental workflow for determining aqueous solubility.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.scribd.com/document/869495514/Assay-of-Calcium-Chloro-Hypochlorite
https://www.scribd.com/document/869495514/Assay-of-Calcium-Chloro-Hypochlorite
https://www.scribd.com/document/869495514/Assay-of-Calcium-Chloro-Hypochlorite
https://www.benchchem.com/product/b12041100?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12041100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calcium Hypochlorite
(Ca(OCl)₂)

Dissociation

Water
(H₂O)

Hydrolysis

Calcium Ions
(Ca²⁺)

Hypochlorite Ions
(2OCl⁻)

Hypochlorous Acid
(2HOCl)

Hydroxide Ions
(2OH⁻)

Click to download full resolution via product page

Figure 2: Dissolution and hydrolysis pathway of calcium hypochlorite in water.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12041100?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12041100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

